![molecular formula C21H17NO6 B2824419 5-(benzyloxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-pyran-2-carboxamide CAS No. 1021023-99-3](/img/structure/B2824419.png)
5-(benzyloxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-pyran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a pyran derivative with a benzodioxin group and a benzyloxy group. Pyrans are six-membered heterocyclic compounds containing one oxygen atom and five carbon atoms. Benzodioxins are heterocyclic compounds containing two oxygen atoms in a benzene ring .
Molecular Structure Analysis
The compound contains a pyran ring, which is a six-membered ring with one oxygen atom. It also contains a benzodioxin group, which is a benzene ring fused with a 1,4-dioxin ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar groups like carboxamide could make it more soluble in polar solvents .Scientific Research Applications
Antimicrobial Activity
Several studies have focused on the design and synthesis of novel compounds with promising antibacterial activity. For example, novel analogs of pyrazole-1-carboxamide derivatives displayed significant antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, indicating their potential as antimicrobial agents (Palkar et al., 2017). Similarly, other studies have synthesized derivatives with notable antibacterial and antifungal activities, highlighting the versatility of these compounds in addressing various microbial threats (Idrees et al., 2020).
Anti-inflammatory and Analgesic Activities
Research into novel synthetic routes has led to the discovery of compounds with significant anti-inflammatory and analgesic properties. These studies contribute to the development of new therapeutic agents for treating inflammation and pain, potentially offering more effective and safer alternatives to existing medications (Abu‐Hashem et al., 2020).
Antimalarial Agents
The search for new antimalarial agents has led to the synthesis of benzoxaborole derivatives showing remarkable activity against Plasmodium falciparum. These findings underscore the potential of such compounds in developing novel treatments for malaria, a major global health challenge (Zhang et al., 2017).
Anti-Tubercular Scaffold
Ultrasound-assisted synthesis has been employed to create novel benzamide-based scaffolds with significant anti-tubercular activity. This innovative approach not only highlights the therapeutic potential of these compounds against tuberculosis but also demonstrates the utility of green chemistry techniques in drug discovery (Nimbalkar et al., 2018).
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-5-phenylmethoxypyran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO6/c23-16-11-19(28-13-20(16)27-12-14-4-2-1-3-5-14)21(24)22-15-6-7-17-18(10-15)26-9-8-25-17/h1-7,10-11,13H,8-9,12H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEKALWGWQLVFHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC(=O)C(=CO3)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.